Cas no 60420-77-1 (4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid)
60420-77-1 structure
Product Name:4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid
CAS No:60420-77-1
MF:C14H8N4O10
MW:392.23412322998
CID:1623293
PubChem ID:148876
Update Time:2025-04-21
4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid
- 5-amino-2-(2-carboxy-4,6-dinitrophenyl)-3-nitrobenzoic acid
- 2,2',4'-Trinitro-4-amino-6,6'-dicarboxybiphenyl
- DTXSID20209174
- 60420-77-1
- (1,1'-Biphenyl)-2,2'-dicarboxylic acid, 4-amino-4',6,6'-trinitro-
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- Inchi: 1S/C14H8N4O10/c15-5-1-7(13(19)20)11(9(2-5)17(25)26)12-8(14(21)22)3-6(16(23)24)4-10(12)18(27)28/h1-4H,15H2,(H,19,20)(H,21,22)
- InChI Key: CGPRZHMJBWWIAC-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=C(C=1C1C(=CC(=CC=1C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 392.02404
- Monoisotopic Mass: 392.02404246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 238Ų
Experimental Properties
- PSA: 230.04
4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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